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Compound of Interest

Compound Name: Fenbutatin oxide-d30

Cat. No.: B12426267 Get Quote

For researchers, scientists, and drug development professionals, ensuring the integrity of

isotopically labeled compounds is paramount for accurate experimental outcomes. This

technical guide provides an in-depth overview of the stability and recommended storage

conditions for Fenbutatin oxide-d30, a deuterated analogue of the acaricide Fenbutatin oxide.

The information presented herein is synthesized from available data on Fenbutatin oxide, with

the reasonable assumption of similar stability profiles for its deuterated form, supplemented

with specific data for Fenbutatin oxide-d30 where available.

Chemical and Physical Properties
Fenbutatin oxide-d30 is a stable isotope-labeled version of Fenbutatin oxide, where 30

hydrogen atoms have been replaced by deuterium. This labeling is a powerful tool in various

research applications, including metabolic studies and environmental fate analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12426267?utm_src=pdf-interest
https://www.benchchem.com/product/b12426267?utm_src=pdf-body
https://www.benchchem.com/product/b12426267?utm_src=pdf-body
https://www.benchchem.com/product/b12426267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
Bis[tris(2-methyl-2-

phenylpropyl-d5)tin] oxide
N/A

Molecular Formula C₆₀H₄₈D₃₀OSn₂ [1][2]

Molecular Weight 1082.87 g/mol [1][2]

Appearance White crystalline solid [3]

Purity >95% (HPLC) [1]

Solubility
Insoluble in water; slightly

soluble in aromatic solvents.
[3]

Unlabeled CAS Number 13356-08-6 [1][2]

Recommended Storage Conditions
Proper storage is critical to maintain the chemical integrity of Fenbutatin oxide-d30. Based on

supplier recommendations and the known properties of Fenbutatin oxide, the following

conditions are advised:
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Condition Recommendation Rationale Source

Temperature (Neat

Powder)
+4°C

Recommended by a

supplier for the

deuterated compound

to ensure long-term

stability.

[1]

Temperature (In

Solvent)
-80°C

For long-term storage

of solutions to

minimize degradation.

A general

recommendation for

many organic

compounds in

solution.

[4]

Light Protect from light

Fenbutatin oxide is

stable to sunlight, but

as a general

precaution for labeled

compounds,

protection from light is

recommended to

prevent potential

photodegradation.

[5]

Moisture Store in a dry place

Fenbutatin oxide

hydrolyzes in the

presence of water. It is

crucial to store the

compound in a

desiccated

environment to

prevent degradation.

[5]

Container
Tightly sealed

container

To prevent moisture

ingress and potential

contamination.
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Stability Profile
The stability of Fenbutatin oxide-d30 is inferred from studies on its non-deuterated

counterpart. The primary degradation pathways are hydrolysis and, to a lesser extent, thermal

decomposition.

Hydrolytic Stability
Fenbutatin oxide is known to be susceptible to hydrolysis. In the presence of water, it can

degrade to form dihydroxy-bis-(2-methyl-2-phenylpropyl) stannane and 2-methyl-2-

phenylpropyl stannonic acid.[6] Therefore, it is imperative to handle and store Fenbutatin
oxide-d30 under anhydrous conditions.

Thermal Stability
Fenbutatin oxide is relatively stable to heat. However, prolonged exposure to high

temperatures can lead to degradation. One source indicates that Fenbutatin oxide becomes

unstable with prolonged storage above 37°C.[6]

Photostability
Fenbutatin oxide is reported to be stable to sunlight.[5] However, as a standard practice for all

sensitive chemical standards, protection from UV and visible light is recommended during

storage and handling to prevent any potential for photodegradation.

The following diagram illustrates the key factors influencing the stability of Fenbutatin oxide-
d30.
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Factors Affecting Fenbutatin Oxide-d30 Stability
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Factors affecting Fenbutatin Oxide-d30 stability.

Experimental Protocols for Stability Assessment
To ensure the integrity of Fenbutatin oxide-d30 for research purposes, periodic stability

assessments are recommended. The following are generalized protocols based on established

analytical methods for Fenbutatin oxide.

Stability-Indicating HPLC-MS/MS Method
This method is suitable for quantifying Fenbutatin oxide-d30 and detecting its potential

degradation products.

Workflow Diagram:
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HPLC-MS/MS Stability Testing Workflow

Sample Preparation
(Dissolution in appropriate solvent)

HPLC Separation
(C18 column)

Inject

MS/MS Detection
(MRM mode)
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(Quantification and degradation product identification)
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Workflow for HPLC-MS/MS stability analysis.

Methodology:

Standard and Sample Preparation: Prepare stock solutions of Fenbutatin oxide-d30 in a

suitable organic solvent (e.g., acetonitrile or methanol). For stability studies, samples stored

under various conditions (e.g., elevated temperature, humidity, light exposure) are diluted to

a suitable concentration.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).
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Mobile Phase: A gradient of methanol and water (both containing 0.1% formic acid) is

commonly used.[7]

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM) for parent and daughter ions of

Fenbutatin oxide-d30 and its expected degradation products.

Data Analysis: The peak area of Fenbutatin oxide-d30 is used for quantification against a

calibration curve. The appearance of new peaks can be investigated to identify potential

degradation products.

Gas Chromatography (GC) Method
Due to the low volatility of Fenbutatin oxide, a derivatization step is typically required for GC

analysis.

Methodology:

Extraction and Derivatization: Extract Fenbutatin oxide-d30 from the sample matrix. A

common derivatization agent is a Grignard reagent, such as ethylmagnesium bromide, which

converts the oxide to a more volatile derivative.

Gas Chromatographic Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Temperature Program: An appropriate temperature gradient to separate the derivatized

analyte from other components.
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Detection:

Flame Photometric Detector (FPD): Selective for tin-containing compounds.

Mass Spectrometry (MS): Provides mass information for identification and confirmation.

Summary of Stability and Storage
Recommendations

Parameter Condition Recommendation

Long-term Storage (Neat) Temperature +4°C

Light In the dark

Atmosphere Dry, inert atmosphere

Long-term Storage (Solution) Temperature -80°C

Solvent Anhydrous aprotic solvent

Handling
Avoid exposure to moisture

and light

By adhering to these storage and handling guidelines, researchers can ensure the stability and

integrity of Fenbutatin oxide-d30, leading to more reliable and reproducible experimental

results. Regular analytical testing is recommended to confirm the purity and concentration of

the standard, especially for long-term studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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